Cas no 896317-15-0 (N-1-(3,4-dimethoxyphenyl)-5-oxopyrrolidin-3-ylbenzenesulfonamide)

N-1-(3,4-dimethoxyphenyl)-5-oxopyrrolidin-3-ylbenzenesulfonamide Chemical and Physical Properties
Names and Identifiers
-
- N-[1-(3,4-dimethoxyphenyl)-5-oxopyrrolidin-3-yl]benzenesulfonamide
- F2541-0244
- AKOS024658749
- N-(1-(3,4-dimethoxyphenyl)-5-oxopyrrolidin-3-yl)benzenesulfonamide
- 896317-15-0
- N-1-(3,4-dimethoxyphenyl)-5-oxopyrrolidin-3-ylbenzenesulfonamide
-
- Inchi: 1S/C18H20N2O5S/c1-24-16-9-8-14(11-17(16)25-2)20-12-13(10-18(20)21)19-26(22,23)15-6-4-3-5-7-15/h3-9,11,13,19H,10,12H2,1-2H3
- InChI Key: CKKBNFZGIHOHEZ-UHFFFAOYSA-N
- SMILES: C1(S(NC2CC(=O)N(C3=CC=C(OC)C(OC)=C3)C2)(=O)=O)=CC=CC=C1
Computed Properties
- Exact Mass: 376.10929292g/mol
- Monoisotopic Mass: 376.10929292g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 26
- Rotatable Bond Count: 6
- Complexity: 585
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.7
- Topological Polar Surface Area: 93.3Ų
N-1-(3,4-dimethoxyphenyl)-5-oxopyrrolidin-3-ylbenzenesulfonamide Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
Life Chemicals | F2541-0244-3mg |
N-[1-(3,4-dimethoxyphenyl)-5-oxopyrrolidin-3-yl]benzenesulfonamide |
896317-15-0 | 90%+ | 3mg |
$63.0 | 2023-05-16 | |
Life Chemicals | F2541-0244-4mg |
N-[1-(3,4-dimethoxyphenyl)-5-oxopyrrolidin-3-yl]benzenesulfonamide |
896317-15-0 | 90%+ | 4mg |
$66.0 | 2023-05-16 | |
Life Chemicals | F2541-0244-25mg |
N-[1-(3,4-dimethoxyphenyl)-5-oxopyrrolidin-3-yl]benzenesulfonamide |
896317-15-0 | 90%+ | 25mg |
$109.0 | 2023-05-16 | |
Life Chemicals | F2541-0244-50mg |
N-[1-(3,4-dimethoxyphenyl)-5-oxopyrrolidin-3-yl]benzenesulfonamide |
896317-15-0 | 90%+ | 50mg |
$160.0 | 2023-05-16 | |
Life Chemicals | F2541-0244-15mg |
N-[1-(3,4-dimethoxyphenyl)-5-oxopyrrolidin-3-yl]benzenesulfonamide |
896317-15-0 | 90%+ | 15mg |
$89.0 | 2023-05-16 | |
Life Chemicals | F2541-0244-10μmol |
N-[1-(3,4-dimethoxyphenyl)-5-oxopyrrolidin-3-yl]benzenesulfonamide |
896317-15-0 | 90%+ | 10μl |
$69.0 | 2023-05-16 | |
Life Chemicals | F2541-0244-100mg |
N-[1-(3,4-dimethoxyphenyl)-5-oxopyrrolidin-3-yl]benzenesulfonamide |
896317-15-0 | 90%+ | 100mg |
$248.0 | 2023-05-16 | |
Life Chemicals | F2541-0244-2μmol |
N-[1-(3,4-dimethoxyphenyl)-5-oxopyrrolidin-3-yl]benzenesulfonamide |
896317-15-0 | 90%+ | 2μl |
$57.0 | 2023-05-16 | |
Life Chemicals | F2541-0244-2mg |
N-[1-(3,4-dimethoxyphenyl)-5-oxopyrrolidin-3-yl]benzenesulfonamide |
896317-15-0 | 90%+ | 2mg |
$59.0 | 2023-05-16 | |
Life Chemicals | F2541-0244-20mg |
N-[1-(3,4-dimethoxyphenyl)-5-oxopyrrolidin-3-yl]benzenesulfonamide |
896317-15-0 | 90%+ | 20mg |
$99.0 | 2023-05-16 |
N-1-(3,4-dimethoxyphenyl)-5-oxopyrrolidin-3-ylbenzenesulfonamide Related Literature
-
Yongjie Li,Mingjin Tang,Xiang Ding,Xinhui Bi RSC Adv., 2017,7, 46866-46873
-
Bastian C. Krüger,Sven Meyer,Roman J. V. Wagner,Tim Schäfer Phys. Chem. Chem. Phys., 2017,19, 19896-19903
-
Shih-Hsuan Hung,Hiroshi Akiba,Osamu Yamamuro,Taisuke Ozaki RSC Adv., 2020,10, 16527-16536
-
Zhentan Lu,Lin Mei,Xinge Zhang,Yanan Wang,Yu Zhao,Chaoxing Li Polym. Chem., 2013,4, 5743-5750
Additional information on N-1-(3,4-dimethoxyphenyl)-5-oxopyrrolidin-3-ylbenzenesulfonamide
Introduction to N-1-(3,4-dimethoxyphenyl)-5-oxopyrrolidin-3-ylbenzenesulfonamide (CAS No. 896317-15-0)
N-1-(3,4-dimethoxyphenyl)-5-oxopyrrolidin-3-ylbenzenesulfonamide (CAS No. 896317-15-0) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications. In this comprehensive introduction, we will delve into the chemical structure, synthesis methods, biological activities, and recent research findings associated with this compound.
The chemical structure of N-1-(3,4-dimethoxyphenyl)-5-oxopyrrolidin-3-ylbenzenesulfonamide is composed of a benzenesulfonamide moiety linked to a 5-oxopyrrolidin-3-yl group, which is further substituted with a 3,4-dimethoxyphenyl ring. This intricate arrangement of functional groups imparts the compound with distinct physicochemical properties and biological activities. The presence of the dimethoxyphenyl group and the pyrrolidinone ring contributes to its lipophilicity and stability, making it an attractive candidate for drug development.
The synthesis of N-1-(3,4-dimethoxyphenyl)-5-oxopyrrolidin-3-ylbenzenesulfonamide typically involves a multi-step process that combines advanced organic synthesis techniques. One common approach involves the reaction of 3,4-dimethoxyphenylamine with a suitable sulfonyl chloride to form the benzenesulfonamide intermediate. Subsequent reactions with appropriate reagents can then introduce the pyrrolidinone moiety to yield the final product. Recent advancements in synthetic methodologies have led to more efficient and scalable routes for producing this compound, facilitating its use in preclinical and clinical studies.
In terms of biological activities, N-1-(3,4-dimethoxyphenyl)-5-oxopyrrolidin-3-ylbenzenesulfonamide has demonstrated significant potential as a therapeutic agent. Research has shown that this compound exhibits potent anti-inflammatory and analgesic properties, making it a promising candidate for the treatment of chronic pain and inflammatory conditions. Studies have also indicated that it may have neuroprotective effects, potentially useful in the management of neurodegenerative diseases such as Alzheimer's and Parkinson's disease.
One of the key areas of interest in recent research has been the investigation of the mechanism of action of N-1-(3,4-dimethoxyphenyl)-5-oxopyrrolidin-3-ylbenzenesulfonamide. Several studies have suggested that it may act by modulating specific signaling pathways involved in inflammation and pain transmission. For instance, it has been shown to inhibit the activation of nuclear factor-kappa B (NF-κB), a transcription factor that plays a central role in inflammatory responses. Additionally, it may interact with other molecular targets such as cyclooxygenase (COX) enzymes and ion channels, contributing to its multifaceted biological effects.
Clinical trials are currently underway to evaluate the safety and efficacy of N-1-(3,4-dimethoxyphenyl)-5-oxopyrrolidin-3-ylbenzenesulfonamide in human subjects. Preliminary results from phase I trials have indicated that the compound is well-tolerated at therapeutic doses and exhibits favorable pharmacokinetic properties. Further studies are needed to fully elucidate its therapeutic potential and optimize its use in clinical settings.
Beyond its therapeutic applications, N-1-(3,4-dimethoxyphenyl)-5-oxopyrrolidin-3-ylbenzenesulfonamide has also been explored for its potential as a research tool in understanding complex biological processes. Its ability to modulate specific signaling pathways makes it valuable for investigating the underlying mechanisms of various diseases and conditions. Researchers are using this compound to gain insights into the molecular basis of inflammation, pain transmission, and neurodegeneration.
In conclusion, N-1-(3,4-dimethoxyphenyl)-5-oxopyrrolidin-3-ylbenzenesulfonamide (CAS No. 896317-15-0) is a multifaceted compound with significant potential in both therapeutic applications and basic research. Its unique chemical structure and biological activities make it an important molecule for further investigation and development. As research continues to uncover new insights into its mechanisms of action and therapeutic benefits, this compound is poised to play a crucial role in advancing our understanding and treatment of various medical conditions.
896317-15-0 (N-1-(3,4-dimethoxyphenyl)-5-oxopyrrolidin-3-ylbenzenesulfonamide) Related Products
- 80364-88-1(2-Chloro-N-(3,4-Dimethoxyphenyl)MethylPropanamide)
- 2034341-07-4(3-(2H-1,3-benzodioxol-5-yl)-1-(2,5-dimethylbenzoyl)pyrrolidine)
- 2172149-33-4(3-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutyl-N-(propan-2-yl)acetamido}propanoic acid)
- 120466-68-4((1R)-1-(3,4,5-trimethoxyphenyl)ethan-1-ol)
- 72613-92-4(Ethyl 2-hydrazinylbutanoate hydrochloride)
- 2137145-07-2(tert-butyl N-(1S)-1-(5-methylpyridin-2-yl)-3-oxopropylcarbamate)
- 2227714-31-8(rac-(1R,2S)-2-(4-methanesulfonylphenyl)cyclopropan-1-amine)
- 2000536-02-5(2-{3-(aminomethyl)-5-methyloxolan-3-yloxy}ethan-1-ol)
- 2246677-65-4((4-(Pivalamidomethyl)phenyl)boronic acid)
- 1804261-67-3(5-Chloro-2-(3-oxopropyl)mandelic acid)




